5-hydroxy-6-[5-(4-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-3,4,7-trimethyl-2H-chromen-2-one

Specification

• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 5-hydroxy-6-[5-(4-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-3,4,7-trimethylchromen-2-one
• Standard InChI: InChI=1S/C22H22N2O5/c1-10-7-18-20(11(2)12(3)22(27)29-18)21(26)19(10)15-9-14(23-24-15)13-5-6-16(25)17(8-13)28-4/h5-8,14,23,25-26H,9H2,1-4H3
• Standard InChI Key: UTKWCMYNMXQZJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C(C(=O)O2)C)C)C(=C1C3=NNC(C3)C4=CC(=C(C=C4)O)OC)O

Introduction

5-Hydroxy-6-[5-(4-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-3,4,7-trimethyl-2H-chromen-2-one is a complex organic compound belonging to the class of flavonoids, specifically a chromenone derivative. Its molecular formula is C22H22N2O5, with a molar mass of approximately 478.4 g/mol. This compound features multiple functional groups, including hydroxyl and methoxy groups, which are known to contribute to its biological activity. The structure includes a chromenone core modified with a pyrazole ring, enhancing its potential pharmacological properties.

Synthesis Methods

The synthesis of 5-hydroxy-6-[5-(4-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-3,4,7-trimethyl-2H-chromen-2-one typically involves multi-step organic reactions. These methods require careful control of reaction conditions to ensure high yields and purity. The synthesis often involves condensation reactions followed by cyclization steps to form the pyrazoline moiety.

Biological Activities

Research indicates that this compound exhibits a range of biological activities, including antioxidant properties. The presence of hydroxyl and methoxy groups contributes to its ability to engage in redox reactions, which is crucial for its antioxidant activity. Further studies are needed to fully elucidate its specific mechanisms and efficacy in biological systems.

Potential Applications

Given its unique structure and potential biological activities, 5-hydroxy-6-[5-(4-hydroxy-3-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-3,4,7-trimethyl-2H-chromen-2-one is of interest in medicinal chemistry and drug development. Its applications could span various therapeutic areas, including anti-inflammatory and anticancer treatments, although detailed clinical studies are lacking.

Comparison with Similar Compounds

Similar compounds, such as 5-hydroxy-6-[5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4,7-dimethyl-2H-chromen-2-one, share structural similarities but differ in their substituents. These differences can significantly affect their biological activities and chemical reactivity.

Compound	Molecular Formula	Molar Mass	Substituents
5-Hydroxy-6-[5-(4-Hydroxy-3-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl]-3,4,7-Trimethyl-2H-Chromen-2-One	C22H22N2O5	Approximately 478.4 g/mol	Hydroxyl, Methoxy
5-Hydroxy-6-[5-(4-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-3-Yl]-4,7-Dimethyl-2H-Chromen-2-One	C21H20N2O4	364.4 g/mol	Methoxy